N-benzyl-2-methyl-1,3-dioxo-5-isoindolinecarboxamide
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Description
N-benzyl-2-methyl-1,3-dioxo-5-isoindolinecarboxamide, commonly known as BMIQ, is a synthetic compound with potential applications in scientific research. BMIQ is a member of the isoindoline family of compounds, which are known for their diverse biological activities.
Scientific Research Applications
- “MLS000062540” has been investigated for its potential as a drug candidate. Researchers explore its chemical properties, interactions with biological targets, and pharmacokinetics. It may serve as a starting point for developing new medications or optimizing existing ones .
- Studies have examined whether “MLS000062540” exhibits anticancer effects. Researchers investigate its impact on cancer cell growth, apoptosis (programmed cell death), and tumor progression. Understanding its mechanisms of action could lead to novel cancer therapies .
- The compound’s neuroprotective properties have attracted attention. Scientists explore its ability to shield neurons from damage caused by oxidative stress, inflammation, or neurodegenerative conditions. Potential applications include treating neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- “MLS000062540” may possess anti-inflammatory properties. Researchers study its effects on inflammatory pathways, cytokine production, and immune responses. Applications could range from managing chronic inflammatory disorders to preventing acute inflammation .
- Investigations into the cardiovascular effects of “MLS000062540” focus on its impact on blood vessels, heart function, and blood pressure regulation. It might be relevant for conditions like hypertension, atherosclerosis, or heart failure .
- Scientists use “MLS000062540” as a tool compound to identify its biological targets. By understanding which proteins or receptors it interacts with, they gain insights into cellular processes and potential therapeutic pathways .
Medicinal Chemistry and Drug Development
Anticancer Properties
Neuroscience and Neuroprotection
Anti-Inflammatory Activity
Cardiovascular Research
Chemical Biology and Target Identification
properties
IUPAC Name |
N-benzyl-2-methyl-1,3-dioxoisoindole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3/c1-19-16(21)13-8-7-12(9-14(13)17(19)22)15(20)18-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLNUMYXVEPUYNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.